tert-butyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate
Description
“tert-butyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate” is a chemical compound. It is a liquid at room temperature . The IUPAC name for this compound is "methyl 4,4-dimethyl-2-oxocyclopentanecarboxylate" . The InChI code for this compound is "1S/C9H14O3/c1-9(2)4-6(7(10)5-9)8(11)12-3/h6H,4-5H2,1-3H3" .
Molecular Structure Analysis
The molecular formula of “this compound” is C12H20O3 . The molecular weight is 212.29 . The InChI key for this compound is "XWEUDAXDKUDFMQ-UHFFFAOYSA-N" .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . The molecular weight of this compound is 212.29 .Safety and Hazards
The safety information for “tert-butyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate” includes several hazard statements: H315, H319, H335 . Precautionary statements include P261, P280, P305, P338, P351 . It’s recommended to handle this compound with care, avoid breathing dust/fume/gas/mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-methyl-2-pentanone", "tert-butyl acetoacetate", "sodium ethoxide", "4-methyl-2-pentanol", "sodium borohydride", "acetic acid", "sodium hydroxide", "methyl iodide", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "pentane" ], "Reaction": [ "Step 1: Condensation of 4-methyl-2-pentanone with tert-butyl acetoacetate in the presence of sodium ethoxide to form tert-butyl 4-methyl-2-oxocyclopentane-1-carboxylate.", "Step 2: Reduction of tert-butyl 4-methyl-2-oxocyclopentane-1-carboxylate with sodium borohydride in the presence of acetic acid to form tert-butyl 4-methylcyclopentanecarboxylate.", "Step 3: Oxidation of tert-butyl 4-methylcyclopentanecarboxylate with sodium hydroxide and methyl iodide to form tert-butyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate.", "Step 4: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with ethyl acetate.", "Step 5: Drying of the organic layer with magnesium sulfate and evaporation of the solvent to obtain tert-butyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate as a colorless oil.", "Step 6: Purification of the product by column chromatography using pentane as the eluent." ] } | |
CAS RN |
1093076-46-0 |
Molecular Formula |
C12H20O3 |
Molecular Weight |
212.3 |
Purity |
95 |
Origin of Product |
United States |
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